Cas no 1213612-73-7 ((2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol
• CAS No: 1213612-73-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD09415678
• CID: 5592537
• PubChem ID: 1268239
• Update Time: 2025-08-04

(2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3,5-DICHLOROPHENYL)ETHAN-1-OL
• (S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol
• Benzeneethanol, β-amino-3,5-dichloro-, (βS)-
• CS-0457031
• AT31860
• EN300-1983493
• AKOS015928547
• 1213612-73-7
• (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol

• MDL： MFCD09415678
• Inchi： 1S/C8H9Cl2NO/c9-6-1-5(8(11)4-12)2-7(10)3-6/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： LRORZXIRKBZZAG-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 341.7±37.0 °C(Predicted)
• pka: 12.28±0.10(Predicted)

Additional information on (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol (CAS: 1213612-73-7)

The compound (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol (CAS: 1213612-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol, characterized by its dichlorophenyl moiety, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological effects.

One of the key breakthroughs in the synthesis of (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enzymatic resolution process, yielding the desired (S)-enantiomer with >99% ee. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for large-scale production.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's efficacy against multidrug-resistant bacterial strains. A research team at the University of Cambridge reported that (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol exhibits potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with MIC values in the low micromolar range. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan assembly.

Furthermore, preclinical evaluations have explored its potential as an anticancer agent. A 2024 study in Cancer Research revealed that the compound induces apoptosis in certain cancer cell lines, particularly those with dysregulated apoptotic pathways. The dichlorophenyl group appears to enhance cellular uptake and target specificity, making it a promising candidate for further development. However, challenges such as solubility and metabolic stability remain to be addressed in ongoing research.

In conclusion, (2S)-2-amino-2-(3,5-dichlorophenyl)ethan-1-ol (CAS: 1213612-73-7) represents a versatile scaffold with significant therapeutic potential. Continued research into its synthetic routes, mechanism of action, and pharmacokinetic properties will be critical for advancing its clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome existing limitations and unlock its full potential in drug development.